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Compound of Interest

Compound Name: N-(3-aminophenyl)butanamide

Cat. No.: B091370 Get Quote

Essential Safety and Handling Guide for N-(3-
aminophenyl)butanamide
Disclaimer: A specific Safety Data Sheet (SDS) for N-(3-aminophenyl)butanamide (CAS

93469-29-5) is not publicly available. The following guidance is based on safety information

provided by chemical suppliers and general best practices for handling aromatic amines, a

class of compounds to which N-(3-aminophenyl)butanamide belongs. A thorough risk

assessment should be conducted before handling this chemical.

This guide provides essential safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with N-(3-aminophenyl)butanamide.

Hazard Identification and Risk Assessment
N-(3-aminophenyl)butanamide is classified with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Aromatic amines as a class are known for potential health hazards including skin irritation,

allergic reactions, and organ damage through prolonged exposure.[1][2][3] They can be readily
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absorbed through the skin, gastrointestinal tract, and respiratory system.[3] Many aromatic

amines are also considered to be carcinogenic and mutagenic.[1][2][3]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

N-(3-aminophenyl)butanamide.

PPE Component Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double-

gloving is recommended.

To prevent skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

and dust.

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator may be necessary.

To prevent inhalation of dust or

vapors.

Footwear Closed-toe shoes. To protect feet from spills.

Operational Plan: Step-by-Step Handling
Procedures
3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents.[4]

Keep the container tightly closed when not in use.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://pubs.acs.org/doi/abs/10.1021/acs.chas.3c00073
https://www.researchgate.net/publication/375519527_Toxicity_Hazards_and_Safe_Handling_of_Primary_Aromatic_Amines
https://pubs.acs.org/doi/10.1021/acs.chas.3c00073
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://diplomatacomercial.com/health-safety-guidelines-amines/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Label the storage area clearly with the chemical name and hazard warnings.

3.2. Handling and Use

All handling of N-(3-aminophenyl)butanamide should be conducted in a designated area,

preferably within a chemical fume hood to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Before handling, don the appropriate PPE as outlined in the table above.

When weighing the solid compound, do so in a manner that minimizes dust generation.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the area where the chemical is handled.

3.3. Spill Management

In case of a spill, evacuate the area and prevent entry of unnecessary personnel.

Wear appropriate PPE, including respiratory protection if necessary.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a sealed container for disposal.

For larger spills, use an inert absorbent material to contain the spill.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water. All

cleaning materials should be collected and disposed of as hazardous waste.

Disposal Plan
Proper disposal of N-(3-aminophenyl)butanamide and any contaminated materials is crucial

to protect personnel and the environment.

4.1. Waste Collection
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Collect all waste containing N-(3-aminophenyl)butanamide (solid residue, contaminated

PPE, cleaning materials) in a clearly labeled, sealed, and compatible waste container.

The label should include the full chemical name and the words "Hazardous Waste".[5]

4.2. Waste Storage

Store the hazardous waste container in a designated, secure, and well-ventilated satellite

accumulation area.[5][6]

The storage area should be away from incompatible materials.[5]

4.3. Final Disposal

Under no circumstances should N-(3-aminophenyl)butanamide be disposed of down the

drain or in regular trash.[5]

The primary and recommended method for disposal is through a licensed hazardous waste

disposal company.[5][6]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal in accordance with all local, state, and federal regulations.[5]

Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be

collected and disposed of as hazardous waste.[6]

Experimental Workflow
The following diagram illustrates a standard workflow for handling N-(3-
aminophenyl)butanamide in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_3_aminopyridin_4_yl_benzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_3_aminopyridin_4_yl_benzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2Z_3Z_2_3_bis_amino_2_aminophenyl_sulfanylmethylidene_butanedinitrile.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_3_aminopyridin_4_yl_benzamide.pdf
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_3_aminopyridin_4_yl_benzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_3_aminopyridin_4_yl_benzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2Z_3Z_2_3_bis_amino_2_aminophenyl_sulfanylmethylidene_butanedinitrile.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Proper_Disposal_of_N_3_aminopyridin_4_yl_benzamide.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2Z_3Z_2_3_bis_amino_2_aminophenyl_sulfanylmethylidene_butanedinitrile.pdf
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/product/b091370?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard Laboratory Workflow for Handling N-(3-aminophenyl)butanamide

Preparation

Handling

Disposal

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Don PPE

Weigh Chemical

Perform Experiment

Decontaminate Work Area

Collect Waste in Labeled Container

Store in Designated Area

Contact EHS for Disposal

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling N-(3-aminophenyl)butanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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